Cas no 2742659-58-9 (5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride)

• Product Name: 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride
• CAS No: 2742659-58-9
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• CID: 5993920
• PubChem ID: 165692016
• Update Time: 2025-08-05

5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742659-58-9
• EN300-37156284
• 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

• Inchi： 1S/C6H9N3O2.ClH/c1-3(2)4-5(6(10)11)8-9-7-4;/h3H,1-2H3,(H,10,11)(H,7,8,9);1H
• InChI Key： NVHUPEOLVOPRNE-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C(C(C)C)=NNN=1)=O

Computed Properties

• Exact Mass: 191.0461543g/mol
• Monoisotopic Mass: 191.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

Comprehensive Overview of 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride (CAS No. 2742659-58-9)

The compound 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride (CAS No. 2742659-58-9) is a chemically significant derivative of the 1,2,3-triazole family, which has garnered substantial attention in pharmaceutical and agrochemical research. Its unique structural features, including the propan-2-yl substituent and the carboxylic acid hydrochloride moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions.

In recent years, the 1,2,3-triazole scaffold has become a focal point in click chemistry, a field popularized by Nobel laureate Barry Sharpless. The 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride exemplifies this trend, as its synthesis often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry. This method is celebrated for its efficiency, high yield, and compatibility with diverse functional groups, making it a staple in modern organic synthesis. The compound’s hydrochloride salt form further enhances its solubility, a critical factor for bioavailability in drug formulations.

The rise of computational chemistry and AI-driven drug design has amplified interest in 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride. Molecular docking studies frequently highlight its ability to interact with biological targets, such as proteases and kinases, which are pivotal in diseases like cancer and viral infections. Online searches for "triazole-based drug candidates" or "click chemistry in pharmaceuticals" reflect this surge in curiosity, underscoring the compound’s relevance in cutting-edge research.

Beyond pharmaceuticals, 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride finds applications in material science. Its triazole ring contributes to the stability of polymers and coatings, addressing industry demands for high-performance materials. Environmental scientists also explore its derivatives for green chemistry applications, such as biodegradable catalysts, resonating with global sustainability goals.

Quality control and analytical methods for CAS No. 2742659-58-9 are frequently discussed in scientific forums. Techniques like HPLC, NMR spectroscopy, and mass spectrometry ensure purity and consistency, critical for regulatory compliance. Searches for "triazole characterization techniques" or "HPLC methods for heterocycles" highlight these practical concerns among researchers.

In summary, 5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride represents a nexus of innovation across multiple disciplines. Its structural adaptability, synthetic accessibility, and broad applicability position it as a cornerstone in the quest for advanced therapeutics and sustainable materials. As interdisciplinary research evolves, this compound will likely remain at the forefront of scientific exploration.